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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981 Get Quote

Introduction

Daucoidin A is a naturally occurring coumarin, a class of benzopyrone compounds widely

recognized for their diverse pharmacological properties. While the broader family of coumarins

has been extensively studied for its anti-inflammatory, antioxidant, and various other

therapeutic effects, specific research on Daucoidin A is limited. This guide aims to synthesize

the available information on Daucoidin A, providing a technical overview for researchers,

scientists, and drug development professionals. Due to the scarcity of direct research on

Daucoidin A, this document will also extrapolate potential biological activities and experimental

approaches based on the well-established characteristics of the coumarin chemical class.

Chemical and Physical Properties
Daucoidin A is characterized by the following properties:

Property Value

Chemical Formula C₁₉H₂₀O₆

Molecular Weight 344.4 g/mol

CAS Number 103629-87-4
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Potential Biological Activities and Signaling
Pathways
While specific studies detailing the biological activities and signaling pathways of Daucoidin A
are not readily available in the current scientific literature, the extensive research on other

coumarin derivatives allows for the formulation of strong hypotheses regarding its potential

therapeutic effects. Coumarins are well-documented to possess significant anti-inflammatory

and antioxidant properties.[1][2]

Anti-Inflammatory Activity
The anti-inflammatory effects of coumarins are often attributed to their ability to modulate key

signaling pathways involved in the inflammatory cascade. A primary mechanism is the inhibition

of pro-inflammatory enzymes such as inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2).

Hypothesized Anti-Inflammatory Signaling Pathway of Daucoidin A:

The activation of macrophages by inflammatory stimuli, such as lipopolysaccharide (LPS),

triggers a signaling cascade that leads to the production of inflammatory mediators. It is

hypothesized that Daucoidin A, like other coumarins, may interfere with this pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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